Cas no 2171848-30-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid
• CAS No: 2171848-30-7
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 6233196
• PubChem ID: 165806435
• Update Time: 2025-10-31

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid
• 2171848-30-7
• EN300-1493937
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}cyclopentane-1-carboxylic acid

• Inchi： 1S/C25H27N3O6/c29-22(26-13-23(30)28-16-10-9-15(11-16)24(31)32)12-27-25(33)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,26,29)(H,27,33)(H,28,30)(H,31,32)
• InChI Key： NUOVDKXOBCHRRB-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O)=O

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid

Introduction to 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid (CAS No. 2171848-30-7)

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid, identified by its CAS number 2171848-30-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, represents a fusion of advanced synthetic methodologies and biological activity, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The chemical structure of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid incorporates several key functional groups that contribute to its unique properties. The presence of a fluoren-9-yl moiety, which is a substituted benzene ring system, suggests potential interactions with biological targets due to its aromaticity and hydrophobicity. Additionally, the methoxycarbonyl group introduces a polar, amide-like character, enhancing the compound's solubility and reactivity in aqueous environments. The multiple acetamido units further contribute to the molecule's complexity, providing numerous hydrogen bonding opportunities and influencing its conformational flexibility.

In recent years, the development of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid has been driven by its potential applications in drug discovery. The compound's structural features make it a promising candidate for modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Specifically, the fluoren-9-yl moiety has been shown to enhance binding affinity to certain protein targets, while the amide groups can serve as pharmacophores for receptor interaction. These properties have prompted researchers to explore its efficacy in preclinical models and its suitability for further development into therapeutic agents.

One of the most compelling aspects of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid is its synthetic accessibility. Advances in solid-phase peptide synthesis and automated chemical processes have enabled the efficient production of this complex molecule. These methodologies not only facilitate large-scale preparations but also allow for rapid modifications to the structure, enabling medicinal chemists to optimize potency and selectivity. The ability to tailor the molecule's properties through structural modifications has opened up new avenues for drug development.

The pharmacological profile of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid has been the focus of numerous studies. Initial investigations have revealed promising results in cell-based assays, where the compound demonstrated inhibitory effects on key enzymes involved in disease pathways. For instance, studies have shown that it can modulate the activity of enzymes such as kinases and proteases, which are often dysregulated in cancer cells. Furthermore, its interaction with cellular receptors has been explored, with findings suggesting potential applications in treating neurological disorders where receptor dysfunction plays a critical role.

The structural complexity of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane-1-carboxylic acid also presents opportunities for developing novel formulations. Researchers are investigating ways to enhance its bioavailability and target specificity through prodrug strategies or nanotechnology-based delivery systems. These approaches aim to improve the compound's therapeutic index by optimizing its pharmacokinetic properties while minimizing side effects. The integration of computational modeling and high-throughput screening techniques has further accelerated the discovery process, allowing for rapid identification of lead compounds with enhanced efficacy.

Recent advancements in analytical chemistry have provided powerful tools for characterizing 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclopentane -1-carboxylic acid at both molecular and cellular levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled detailed structural elucidation and confirmation of the compound's identity. Additionally, fluorescence microscopy and immunofluorescence assays have been employed to visualize its subcellular localization and interactions with biological targets. These methods have provided critical insights into its mechanism of action and potential therapeutic applications.

The future prospects for 3-{2 - 2 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) a c e t a m i d o a c e t a m i d o } c y c l o p e n t a n e - 1 - c a r b o x y l i c a c i d are vast and exciting. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target pathological processes. The integration of artificial intelligence (AI) into drug discovery pipelines is particularly promising, as it can accelerate the identification of novel lead compounds like this one through predictive modeling and virtual screening.

In conclusion,3-{ 2 - 2 - ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) a c e t a m i d o a c e t a m i d o } c y c l o p e n t a n e - 1 - carboxylic acid (CAS No. 2171848 - 30 -7) represents an intriguing example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique chemical features make it a valuable tool for researchers exploring new treatments for various diseases. With ongoing advancements in synthetic chemistry and pharmacological research, this compound holds significant promise for future medical applications.